6-(4-fluorophenyl)-2-(2-oxo-2-(4-(pyrimidin-2-yl)piperazin-1-yl)ethyl)pyridazin-3(2H)-one
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Description
6-(4-fluorophenyl)-2-(2-oxo-2-(4-(pyrimidin-2-yl)piperazin-1-yl)ethyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C20H19FN6O2 and its molecular weight is 394.41. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research into dithiocarbamate derivatives bearing thiazole/benzothiazole rings, which are structurally related to the mentioned compound, has shown promising antimicrobial activity. These compounds were synthesized and tested against various microorganism strains, highlighting the potential for developing new antimicrobial agents (Yurttaş et al., 2016).
Antiproliferative Activity
Derivatives of the compound have also been evaluated for their antiproliferative effects against human cancer cell lines. A study on 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives demonstrated significant activity, suggesting potential applications in cancer research (Mallesha et al., 2012).
Antibacterial Agents
The search for novel antibacterial agents led to the synthesis and evaluation of piperazinyl oxazolidinone derivatives containing heteroaromatic rings. These compounds showed effectiveness against gram-positive pathogens, including methicillin-resistant Staphylococcus aureus, indicating their potential as antibacterial agents (Tucker et al., 1998).
Antinociceptive Activity
Studies on 6-substituted-3-pyridazinone derivatives revealed their antinociceptive (pain-reducing) activities. These findings support the exploration of such compounds for pain management applications (Gokçe et al., 2001).
Anticonvulsant Drugs
The structural and electronic properties of anticonvulsant drugs, including substituted pyridazines, triazines, and pyrimidines, were analyzed to understand their interactions and efficacy. This research provides insights into the design of new anticonvulsant medications (Georges et al., 1989).
Properties
IUPAC Name |
6-(4-fluorophenyl)-2-[2-oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]pyridazin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN6O2/c21-16-4-2-15(3-5-16)17-6-7-18(28)27(24-17)14-19(29)25-10-12-26(13-11-25)20-22-8-1-9-23-20/h1-9H,10-14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXDFGFSNCJUHSO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=CC=N2)C(=O)CN3C(=O)C=CC(=N3)C4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.